Cas no 1286538-12-2 (Sulfamonomethoxine-d)

• Product Name: Sulfamonomethoxine-d
• CAS No: 1286538-12-2
• MF: C₁₁H₁₂N₄O₃S
• MW: 284.327627182007
• CID: 3163460
• Update Time: 2025-05-21

Sulfamonomethoxine-d Chemical and Physical Properties

Names and Identifiers

• Sulfamonomethoxine-d4
• Sulfamonomethoxine D4
• Sulfamonomethoxine-d

• Inchi： 1S/C11H12N4O3S/c1-18-11-6-10(13-7-14-11)15-19(16,17)9-4-2-8(12)3-5-9/h2-7H,12H2,1H3,(H,13,14,15)/i2D,3D,4D,5D
• InChI Key： WMPXPUYPYQKQCX-QFFDRWTDSA-N
• SMILES： S(C1C([2H])=C([2H])C(=C([2H])C=1[2H])N)(NC1C=C(N=CN=1)OC)(=O)=O

Additional information on Sulfamonomethoxine-d

Sulfamonomethoxine-d: A Comprehensive Overview

Sulfamonomethoxine-d, a compound with the CAS number 1286538-12-2, is a derivative of sulfonamides, a class of compounds widely recognized for their antimicrobial properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmacology and agriculture. The name Sulfamonomethoxine-d itself suggests its structural composition, with "sulfamono" indicating the presence of a sulfonamide group and "methoxine" pointing to a methoxy substituent. The "-d" suffix typically denotes a specific isomer or derivative within the compound family.

The chemical structure of Sulfamonomethoxine-d comprises a sulfonamide group attached to a methoxy-substituted aromatic ring. This structure contributes to its unique physicochemical properties, including solubility and stability. Recent studies have highlighted the importance of such structural features in determining the compound's bioavailability and efficacy in biological systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that the methoxy group enhances the compound's ability to penetrate cellular membranes, thereby improving its pharmacokinetic profile.

In terms of applications, Sulfamonomethoxine-d has shown promise in the development of novel antimicrobial agents. With the rise of antibiotic resistance, there is an urgent need for new compounds that can combat resistant bacterial strains. Preliminary studies indicate that Sulfamonomethoxine-d exhibits potent activity against several pathogenic bacteria, including Escherichia coli and . These findings have sparked interest among researchers in exploring its potential as a next-generation antibiotic.

Beyond its antimicrobial properties, Sulfamonomethoxine-d has also been investigated for its role in agricultural applications. In particular, it has been studied as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. A study conducted by researchers at the University of California revealed that Sulfamonomethoxine-d effectively suppresses the growth of weeds without causing significant harm to crops. This dual functionality underscores the versatility of this compound and highlights its potential for multi-faceted applications.

The synthesis of Sulfamonomethoxine-d involves a multi-step process that typically begins with the preparation of intermediate sulfonamide derivatives. Recent advancements in synthetic chemistry have enabled researchers to optimize this process, leading to higher yields and improved purity. For example, a team at MIT developed a novel catalytic method that significantly reduces reaction time while maintaining product quality. Such innovations are crucial for scaling up production and making this compound more accessible for commercial use.

In conclusion, Sulfamomonmethoxine-d, with its unique chemical structure and diverse applications, represents a promising compound in various scientific domains. Its potential as an antimicrobial agent and herbicide positions it as a valuable addition to existing chemical libraries. As research continues to uncover new insights into its properties and functionalities, it is likely that this compound will play an increasingly important role in both medical and agricultural sectors.